Cas no 2227752-70-5 (tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227752-70-5
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5997637
• PubChem ID: 165623877
• Update Time: 2025-05-20

tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate
• EN300-1875979
• tert-butyl N-{2-chloro-5-[(2S)-2-hydroxypropyl]phenyl}carbamate
• 2227752-70-5

• Inchi： 1S/C14H20ClNO3/c1-9(17)7-10-5-6-11(15)12(8-10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： NVGWLLAPUMEDEK-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C[C@H](C)O

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227752-70-5)

The compound tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227752-70-5) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. This carbamate derivative features a tert-butyl group, a chloro substituent, and a (2S)-2-hydroxypropyl moiety, making it a versatile intermediate for drug discovery and synthesis. Its unique structure has garnered attention in the development of chiral building blocks and bioactive molecules, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate has surged due to advancements in asymmetric synthesis and catalysis. Researchers are particularly interested in its potential applications in kinase inhibitors and GPCR-targeted therapies, which are hot topics in oncology and neurodegenerative disease research. The compound's stereospecificity and functional group compatibility make it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2227752-70-5 typically involves multi-step organic reactions, including protection-deprotection strategies and chiral resolution. Its carbamate linkage provides stability under physiological conditions, a feature highly sought after in prodrug design. This aligns with the growing focus on drug delivery systems and controlled-release formulations, as evidenced by frequent searches for "carbamate prodrugs" and "chiral drug intermediates" in scientific databases.

From an industrial perspective, tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate is often discussed in the context of scale-up challenges and process optimization. The compound's regioselectivity and enantiomeric purity are critical for meeting regulatory standards, a concern frequently highlighted in ICH guidelines and GMP compliance forums. These aspects resonate with professionals searching for "cost-effective chiral synthesis" or "regulatory-compliant intermediates".

Environmental considerations also play a role in the compound's applications. The hydroxypropyl group introduces polarity, potentially improving biodegradability profiles compared to traditional aromatic systems. This addresses contemporary interests in green chemistry metrics and E-factor reduction, topics dominating discussions at ACS Green Chemistry Institute conferences and in queries like "sustainable pharmaceutical synthesis".

Analytical characterization of CAS No. 2227752-70-5 typically employs advanced techniques such as HPLC-MS, chiral chromatography, and X-ray crystallography. The precise determination of its optical rotation and enantiomeric excess is crucial for quality control, reflecting the pharmaceutical industry's emphasis on analytical method validation – a subject generating substantial traffic in pharma QA/QC circles.

Future research directions for this compound may explore its utility in bioconjugation chemistry or as a precursor for PET radiotracers, given the increasing investment in molecular imaging technologies. These potential applications correlate with rising search volumes for "theranostic agents" and "click chemistry in drug development", indicating strong market interest in multifunctional chemical entities.

In conclusion, tert-butyl N-{2-chloro-5-(2S)-2-hydroxypropylphenyl}carbamate represents a sophisticated chemical tool at the intersection of medicinal chemistry and process development. Its structural features and synthetic versatility position it as a compound of continuing importance in addressing current challenges in targeted therapy development and sustainable manufacturing practices.